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Compound of Interest

Compound Name: Zonisamide-13C6

Cat. No.: B15577666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Zonisamide-13C6, an isotopically

labeled form of the anti-epileptic drug Zonisamide. This guide is intended for professionals in

research and drug development, offering key data, experimental methodologies, and visual

representations of its mechanism of action.

Core Data Presentation
Zonisamide-13C6 is a critical tool in pharmacokinetic and metabolic studies, allowing for

precise differentiation from its unlabeled counterpart. Below is a summary of its key quantitative

data.

Property Value

CAS Number 1435934-68-1

Molecular Weight 218.18 g/mol

Molecular Formula C₈H₈N₂O₃S (with six ¹³C atoms)

Mechanism of Action
Zonisamide exerts its anticonvulsant effects through a multi-faceted mechanism, primarily

targeting ion channels in the central nervous system. The primary mechanisms include the
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blockade of voltage-gated sodium channels and T-type calcium channels. This dual action

leads to the stabilization of neuronal membranes and suppression of neuronal

hypersynchronization, which are key factors in seizure propagation.[1][2][3][4]

Below is a diagram illustrating the primary signaling pathway affected by Zonisamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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